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Compound of Interest

Compound Name: 4-Methylstyrene

Cat. No.: B072717

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical identifier and safety
profile of 4-Methylstyrene. The content herein is curated to support professionals in research,
scientific, and drug development fields by presenting detailed data, experimental
methodologies, and clear visual workflows for safe handling and emergency procedures.

Chemical Identification

4-Methylstyrene is chemically identified by its CAS (Chemical Abstracts Service) number,
which is a uniqgue numerical identifier assigned to every chemical substance.

Identifier Value

CAS Number 622-97-9[1][2][3][41[5]

Synonyms 4-Vinyltoluene, 1-methyl-4-vinylbenzene[1][2]
Molecular Formula C9H10[1]

Molecular Weight 118.18 g/mol [1]

EC Number 210-762-8[1][4]

InChl Key JLBJITVDPSNHSKJ-UHFFFAOYSA-N[6][7]
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Safety Data Sheet Summary

The following tables summarize the key safety and physical property data for 4-Methylstyrene,
compiled from various safety data sheets.

hvsical and Chemical :

Property Value

Appearance Liquid[1]

Melting Point/Freezing Point -34 °C[1]

Initial Boiling Point and Boiling Range 170 - 175 °C[1][6][7]

Flash Point 45 °C (113 °F)[1][6][7]
Autoignition Temperature 490 °C (914 °F)[2]

Upper Explosion Limit 5.2 %(V)[1]

Lower Explosion Limit 1.1 %(V)[1]

Vapor Pressure <1 mm Hg (at 20 °C)[1][6][7]
Relative Density 0.897 g/cm3 (at 25 °C)[1][6]
Water Solubility 0.089 g/L[1]

Storage Temperature 2 -8 °C[1][6][7]

Hazard Information
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Hazard Classification Description

Flammable liquids Category 3[2]

Skin Corrosion/Irritation Category 2[2]

Serious Eye Damage/Eye Irritation Category 2[2]

Germ Cell Mutagenicity Category 1B[2]

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)[2]
Aspiration Toxicity Category 1[2]

Hazardous to the aquatic environment, long-
Category 2[6][7]
term hazard

Signal Word: Danger[2][6][7]

Hazard Statements:

e H226: Flammable liquid and vapor.[6][7]

o H304: May be fatal if swallowed and enters airways.[6][7]
e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

o H340: May cause genetic defects.

e H411: Toxic to aquatic life with long lasting effects.[6][7]

Experimental Protocols for Safety Assessment

The safety data presented are determined through standardized experimental protocols. Below
are summaries of methodologies for key safety endpoints.
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Flash Point Determination (Closed-Cup Method)

The flash point of a volatile liquid is the lowest temperature at which its vapors will ignite in the
presence of an ignition source. The closed-cup method is commonly used for this
determination.

Principle: The sample is heated in a closed cup at a controlled rate. An ignition source is
introduced into the vapor space at regular temperature intervals to determine the temperature
at which a flash is first observed.

Apparatus: A Pensky-Martens closed-cup tester or a similar apparatus is used.
Procedure Outline:

» A specified volume of the sample is placed in the test cup.

e The cup is heated at a slow, constant rate.

e The sample is stirred to ensure temperature uniformity.

o At specified temperature intervals, the stirring is stopped, and an ignition source is dipped
into the vapor space.

o The flash point is the lowest temperature at which the application of the ignition source
causes the vapors to ignite.

Autoignition Temperature Determination

The autoignition temperature is the lowest temperature at which a substance will
spontaneously ignite in a normal atmosphere without an external ignition source.

Principle: A small, measured amount of the substance is introduced into a uniformly heated
flask at a predetermined temperature. The mixture is observed for ignition.

Apparatus: A heated, temperature-controlled flask (typically 500 mL).

Procedure Outline;
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e The test flask is heated to a desired, uniform temperature.
o Asmall aliquot of the liquid sample is injected into the hot flask.

o The flask is observed for a set period (e.g., 10 minutes) for signs of ignition (a flame or
explosion).

o The test is repeated at different temperatures and sample volumes to find the lowest
temperature at which ignition occurs.

Acute Oral Toxicity Assessment (OECD Test Guideline
420, 423, or 425)

These guidelines provide methods for determining the acute oral toxicity of a substance.[1]
They are designed to use a minimal number of animals.

Principle: The substance is administered orally to a group of animals at one or more dose
levels. The animals are observed for a specified period for signs of toxicity and mortality.

Procedure Outline (General):
e The test substance is administered to animals (commonly rats) by gavage.

o A stepwise procedure is used, where the outcome of dosing one group of animals
determines the dose for the next group.

e Animals are observed for signs of toxicity shortly after dosing and then periodically for 14
days.

e The number of mortalities is recorded to determine the LD50 (the dose that is lethal to 50%
of the test animals) or to classify the substance into a toxicity category.

Skin Irritation Assessment (OECD Test Guideline 439)

This in vitro method assesses the skin irritation potential of a substance using a reconstructed
human epidermis model.[2][3]
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Principle: The test chemical is applied topically to a reconstructed human epidermis model. Cell
viability is measured after a specified exposure time to determine the irritant potential.[3]

Procedure Outline:

The test substance is applied to the surface of the reconstructed skin tissue.

After a set exposure period, the substance is removed, and the tissue is incubated.

Cell viability is determined using a colorimetric assay (e.g., MTT assay).

A reduction in cell viability below a certain threshold (e.g., 50%) indicates that the substance
is an irritant.[3]

Visualized Workflows and Relationships

The following diagrams illustrate key logical workflows and relationships for the safe handling of
4-Methylstyrene.
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Emergency Response: 4-Methylstyrene Spill

lmmediate Action

Evacuate non-essential personnel

'

Ensure adequate ventilation

'

Remove all sources of ignition

'

Wear appropriate PPE
(gloves, goggles, respirator)

'

Contain spill with inert absorbent material
(e.g., sand, earth)

'

Collect absorbed material into a sealed container

'

Dispose of as hazardous waste

'

Decontaminate spill area

Emergency Contained

Click to download full resolution via product page

Caption: Workflow for handling a 4-Methylstyrene spill.
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Hierarchy of Hazard Controls for 4-Methylstyrene

Elimination
(Physically remove the hazard)

Substitution
(Replace with a less hazardous substance)

Engineering Controls
(Isolate people from the hazard)

~

SN
~

\‘

Administrative Controls
(Change the way people work)

Use in a chemical fume hooﬂ

Ceast Effective | e
Yy T

Personal Protective Equipment (PPE)
(Protect the worker with PPE)

Provide chemical safety trainingj

Wear chemical-resistant glovesh| Wear safety goggles/face shieldj Use a respirator with organic vapor cartridgesj

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Methylstyrene: A Technical Guide to CAS Number and
Safety Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b072717#4-methylstyrene-cas-number-and-safety-
data-sheet-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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